1-(8-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)ethan-1-one

• CAS No.: 34155-83-4
• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: 1-(8-methoxy-2,2-dimethylchromen-6-yl)ethanone
• InChI: InChI=1S/C14H16O3/c1-9(15)11-7-10-5-6-14(2,3)17-13(10)12(8-11)16-4/h5-8H,1-4H3
• InChI Key: UZSIRLFMNAGZAL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C(=C1)OC)OC(C=C2)(C)C

Description

1-(8-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)ethan-1-one is a chemical compound belonging to the class of benzopyrans. Benzopyrans are known for their diverse biological activities and are often found in natural products. This compound is characterized by its methoxy and dimethyl substitutions on the benzopyran ring, which may influence its chemical and biological properties.

Preparation Methods

The synthesis of 1-(8-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)ethan-1-one can be achieved through various synthetic routes. One common method involves the condensation of appropriate starting materials under specific reaction conditions. For instance, the reaction may involve the use of methoxy-substituted benzopyran derivatives and ethanone precursors in the presence of catalysts or under specific temperature and pressure conditions. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-(8-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions may yield alcohol derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(8-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)ethan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Studies may explore its potential biological activities, such as antioxidant or anti-inflammatory properties.

Medicine: Research may investigate its potential therapeutic effects or its role as a lead compound in drug development.

Industry: It may be used in the production of dyes, pigments, or other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(8-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)ethan-1-one involves its interaction with specific molecular targets and pathways. The methoxy and dimethyl groups may influence its binding affinity to enzymes or receptors, thereby modulating biological activities. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

1-(8-Methoxy-2,2-dimethyl-2H-1-benzopyran-6-yl)ethan-1-one can be compared with other benzopyran derivatives, such as:

Coumarin: Known for its anticoagulant properties.

Flavanones: Found in various plants and known for their antioxidant activities.

Spiropyrans: Used in photochromic applications. The uniqueness of this compound lies in its specific substitutions, which may impart distinct chemical and biological properties.